Cas no 922028-15-7 (N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide)

N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide structure
922028-15-7 structure
Product Name:N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide
CAS No:922028-15-7
MF:C22H19ClFN5O3
MW:455.869366884232
CID:6031748
PubChem ID:41232462
Update Time:2023-11-28

N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide
    • Acetamide, N-[2-[5-[(4-chlorophenyl)methyl]-4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-(4-fluorophenoxy)-
    • AKOS024639455
    • F2323-0240
    • N-[2-[5-[(4-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-(4-fluorophenoxy)acetamide
    • N-(2-(5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-fluorophenoxy)acetamide
    • 922028-15-7
    • N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide
    • Inchi: 1S/C22H19ClFN5O3/c23-16-3-1-15(2-4-16)12-28-14-26-21-19(22(28)31)11-27-29(21)10-9-25-20(30)13-32-18-7-5-17(24)6-8-18/h1-8,11,14H,9-10,12-13H2,(H,25,30)
    • InChI Key: JTGGIEOTIBUHRO-UHFFFAOYSA-N
    • SMILES: C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=C(Cl)C=C1)C=N2)(=O)COC1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 455.1160453g/mol
  • Monoisotopic Mass: 455.1160453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 683
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • pka: 15.72±0.46(Predicted)

N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide Pricemore >>

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